3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid

• Molecular Formula: C15H22N2O5
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 3-[3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C15H22N2O5/c1-9-7-17(14(20)22-15(2,3)4)6-5-10(9)12-11(13(18)19)8-21-16-12/h8-10H,5-7H2,1-4H3,(H,18,19)
• InChI Key: PWNDCTBJPUEIGX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1C2=NOC=C2C(=O)O)C(=O)OC(C)(C)C

Description

3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid is a high-value chemical building block designed for advanced pharmaceutical research and development. This compound features a piperidine ring, a common scaffold in drug discovery, which is protected by a tert-butoxycarbonyl (Boc) group to enhance stability and allow for selective synthetic manipulations . The 1,2-oxazole (isoxazole) ring system is a privileged structure in medicinal chemistry, often employed to improve metabolic stability and modulate physicochemical properties . The presence of a carboxylic acid functional group on the isoxazole ring provides a critical handle for further derivatization, particularly through amide bond formation, to create diverse compound libraries for biological screening . Compounds incorporating piperidine and heteroaromatic carboxylic acid motifs, such as this one, are frequently explored as key intermediates in the synthesis of potential therapeutic agents. Research into similar structures has shown their relevance in developing treatments for a range of conditions, including pain and neurodegenerative diseases . The specific stereochemistry and substitution pattern of the piperidine ring can significantly influence the biological activity and physicochemical properties of the resulting molecules . This product is intended for use by qualified researchers as a synthetic intermediate. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the relevant safety data sheet prior to use.

Preparation Methods

Protection of the Piperidine Nitrogen

A key initial step is the protection of the piperidine nitrogen to prevent undesired side reactions during subsequent transformations.

• Reagents and Conditions:

  • Starting from 4-piperidinepropionic acid or similar piperidine derivatives.
  • Di-tert-butyldicarbonate (Boc2O) is used as the Boc protecting agent.
  • Sodium hydroxide or another mild base to facilitate the reaction.
  • Solvent: Tetrahydrofuran (THF) and water mixture (1:1).
  • Reaction temperature: Room temperature (~25 °C).
  • Reaction time: Approximately 18 hours.

• Outcome:

  • Formation of 1-tert-butoxycarbonyl-4-piperidinepropionic acid with a yield of ~79%.
  • Purification involves passing the reaction mixture through an ion-exchange resin (Bio Rad 50WX4 H+ form) and evaporation of solvents.

Step	Reagents & Conditions	Yield	Notes
Boc Protection	4-Piperidinepropionic acid, Boc2O, NaOH, THF/H2O (1:1), 25 °C, 18 h	79%	Purified by ion-exchange resin and evaporation

Ester Hydrolysis to Carboxylic Acid

• When starting from ester derivatives such as tert-butyl 4-(3-methoxy-3-oxopropyl)piperidine-1-carboxylate:
  • Lithium hydroxide monohydrate (LiOH·H2O) in aqueous medium is used.
  • Solvent: Methanol and water.
  • Room temperature stirring for 16 hours.
  • Post-reaction acidification with acetic acid and extraction with ethyl acetate/dichloromethane.
  • Drying over sodium sulfate and concentration yields the corresponding carboxylic acid.

Step	Reagents & Conditions	Yield	Notes
Ester Hydrolysis	LiOH·H2O, MeOH/H2O, rt, 16 h; acidify with AcOH	Not specified	Produces 3-[1-(tert-butoxycarbonyl)piperidin-4-yl]propanoic acid

Formation of the Oxazole Carboxylic Acid Moiety

• The oxazole ring with the carboxylic acid function can be introduced via palladium-catalyzed cross-coupling reactions.
• Typical conditions:
  • Coupling between an oxazole derivative and a piperidine-containing fragment.
  • Palladium catalysts such as tetrakis(triphenylphosphine)palladium(0).
  • Base: Sodium carbonate or potassium carbonate.
  • Solvents: Aromatic hydrocarbons, ethers, or mixtures.
  • Temperature: Room temperature to reflux.
  • Inert atmosphere (nitrogen or argon).

Amidation and Coupling Reactions

• Coupling of the carboxylic acid derivative with amino compounds to form amide bonds.
• Condensing agents include:
  • 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide (EDC)
  • Dicyclohexylcarbodiimide (DCC)
  • 1,1'-Carbonyldiimidazole (CDI)
• Additives like 1-hydroxybenzotriazole (HOBt) improve yields and reduce side reactions.
• Organic bases such as triethylamine or N,N-diisopropylethylamine facilitate the reaction.
• Solvents: Dichloromethane, tetrahydrofuran, or dimethylformamide.
• Temperature range: -20 °C to 60 °C.
• Reaction time: 0.1 hour to 5 days depending on conditions.

Step	Reagents & Conditions	Notes
Amide Coupling	Carboxylic acid derivative + amino compound, EDC or DCC, HOBt, base, DCM or DMF, -20 to 60 °C, 0.1 h to 5 days	Formation of amide bond linking piperidine and oxazole moieties

Conversion of Carboxyl Groups to Reactive Derivatives

• Carboxylic acids can be converted to acid halides or mixed anhydrides to facilitate coupling.
• Halogenating agents: Phosphorus oxychloride (POCl3), thionyl chloride (SOCl2), oxalyl chloride.
• Mixed anhydrides formed with isobutyl chloroformate.
• Active esters formed with HOBt.
• These reactive intermediates react readily with amines to form amides.

Summary Table of Key Preparation Steps

Step No.	Transformation	Reagents/Conditions	Yield/Notes
1	Boc protection of piperidine nitrogen	Boc2O, NaOH, THF/H2O (1:1), 25 °C, 18 h	79% yield, ion-exchange purification
2	Ester hydrolysis to carboxylic acid	LiOH·H2O, MeOH/H2O, rt, 16 h; acidify with AcOH	High yield, extraction and drying
3	Pd-catalyzed cross-coupling for oxazole formation	Pd(PPh3)4, Na2CO3, aromatic/ether solvents, inert atmosphere, rt-reflux	Efficient coupling, 0.1 h to 5 days
4	Amide bond formation	EDC/DCC, HOBt, base, DCM/DMF, -20 to 60 °C, 0.1 h to 5 days	High selectivity and yield
5	Conversion to reactive acid derivatives	POCl3, SOCl2, oxalyl chloride, isobutyl chloroformate	Facilitates coupling

Research Results and Practical Notes

• The Boc protection step is critical for controlling reactivity and is typically high-yielding under mild conditions.
• Hydrolysis of esters to acids proceeds cleanly with lithium hydroxide in mixed aqueous-organic solvents.
• Palladium-catalyzed cross-coupling reactions enable the formation of the oxazole ring system linked to the piperidine moiety with good efficiency.
• Amide coupling reactions benefit from the use of carbodiimide reagents and additives like HOBt to minimize side reactions such as racemization or urea formation.
• Conversion of carboxylic acids to acid chlorides or mixed anhydrides provides reactive intermediates that improve coupling efficiency.
• Reaction conditions such as temperature, solvent choice, and base are optimized to maximize yield and purity.
• Purification techniques include resin treatment, extraction, drying, and evaporation.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions are common, where the BOC group can be replaced by other functional groups using reagents like trimethylsilyl iodide.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Trimethylsilyl iodide, methanol.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its BOC-protected amine group makes it useful in peptide synthesis .

Biology: In biological research, it is used to study enzyme-substrate interactions and protein modifications. The compound’s structure allows it to act as a substrate or inhibitor in various biochemical assays.

Medicine: In medicinal chemistry, it is explored for its potential therapeutic properties. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry: In the industrial sector, it is used in the production of pharmaceuticals and fine chemicals. Its stability and reactivity make it suitable for large-scale synthesis .

Mechanism of Action

The mechanism of action of 3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid involves its interaction with specific molecular targets. The BOC group can be selectively removed under acidic conditions, revealing the active amine group . This amine group can then participate in various biochemical reactions, including enzyme inhibition and protein binding.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural similarities but differ in substituents, ring systems, or functional groups:

Azetidine-Based Analog

• Name : 3-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,2-oxazole-4-carboxylic acid
• Molecular Formula : C₁₂H₁₆N₂O₅
• Key Features :
  • Replaces piperidine with a strained 4-membered azetidine ring.
  • Lacks the methyl group on the nitrogen-containing ring.
• Research Findings :
  • Exhibits polymorphic transitions under mechanical grinding, affecting crystallinity and stability .

Piperidine-3-yl Derivative

• Name : 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,2-oxazole-4-carboxylic acid
• Molecular Formula : C₁₄H₂₀N₂O₅
• Molecular Weight : 296.33 g/mol .
• Key Features: Piperidine ring with Boc protection at position 1 and oxazole at position 3. No methyl substituent on the piperidine.

Phenyl-Substituted Piperidine Analog

• Name : (3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid
• Molecular Formula: C₁₇H₂₃NO₄
• Molecular Weight : 305.37 g/mol .
• Key Features :
  • Phenyl group at piperidine position 4, increasing lipophilicity.

Oxazole Derivatives with Varied Substituents

3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic Acid Molecular Formula: C₁₁H₈ClNO₃ Molecular Weight: 237.64 g/mol . Features: Chlorophenyl and methyl groups enhance aromatic interactions.

3-(Methoxymethyl)-1,2-oxazole-4-carboxylic Acid Molecular Formula: C₆H₇NO₄ Molecular Weight: 157.13 g/mol . Features: Methoxymethyl group improves solubility via ether linkages.

Physicochemical and Functional Comparisons

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notable Properties/Findings
Target Compound	C₁₅H₂₂N₂O₅	~310.36	Boc-protected 3-methylpiperidin-4-yl, oxazole-4-COOH	Hypothetical; methyl enhances steric effects
3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,2-oxazole-4-carboxylic acid	C₁₄H₂₀N₂O₅	296.33	Boc-piperidin-3-yl, oxazole-4-COOH	Commercially available (Enamine Ltd)
3-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,2-oxazole-4-carboxylic acid	C₁₂H₁₆N₂O₅	~280.27	Boc-azetidin-3-yl, oxazole-4-COOH	Polymorphic transition upon grinding
(3S,4R)-1-Boc-4-phenylpiperidine-3-carboxylic acid	C₁₇H₂₃NO₄	305.37	Boc, phenyl, piperidine-3-COOH	High lipophilicity
3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid	C₁₁H₈ClNO₃	237.64	Chlorophenyl, methyl, oxazole-4-COOH	97% purity; UV-active

Key Observations :

Piperidine derivatives generally exhibit better conformational flexibility for drug-target interactions.

Substituent Effects :

• The methyl group on the target compound’s piperidine may reduce rotational freedom, influencing binding specificity in biological systems.
• Phenyl or chlorophenyl groups (as in ) increase lipophilicity, impacting membrane permeability.

Polymorphism and Stability :

• The azetidine analog’s sensitivity to grinding highlights formulation challenges, whereas the target compound’s stability under similar conditions remains unstudied .

Synthetic Accessibility :

• The piperidin-3-yl analog () is commercially available, suggesting straightforward synthesis. Introducing the 3-methyl group in the target compound may require additional steps, such as alkylation or chiral resolution.

Biological Activity

3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid is a complex organic compound notable for its structural components, which include a piperidine ring, an oxazole moiety, and a carboxylic acid functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the context of neurodegenerative diseases and inflammation.

• Molecular Formula : C15H22N2O5
• Molecular Weight : 310.35 g/mol
• CAS Number : 2060019-78-3

Potential Biological Activities

• Neuroprotective Effects : Compounds containing oxazole and piperidine derivatives have been studied for their ability to inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. For example, similar compounds have shown moderate protective effects against cell death induced by amyloid-beta peptides in astrocytes .
• Anti-inflammatory Properties : The carboxylic acid group may contribute to anti-inflammatory effects by modulating cytokine production in response to neurotoxic stimuli. In vitro studies indicate that related compounds can reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 .
• Acetylcholinesterase Inhibition : Some derivatives have been reported to inhibit acetylcholinesterase, which is crucial for the management of Alzheimer's disease symptoms by increasing acetylcholine levels in the brain .

Comparative Analysis with Similar Compounds

The following table summarizes key structural features and biological activities of compounds related to 3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid:

Compound Name	Structural Features	Biological Activity
3-Methylpiperidine	Piperidine ring	Limited data on neuroactivity
Tert-butyl carbamate	Protective group	No significant biological activity
5-Methylisoxazole	Isoxazole ring	Antibacterial properties

Case Studies and Research Findings

Research has highlighted the potential of similar compounds in treating neurodegenerative conditions:

• In Vitro Studies : A study focusing on a structurally analogous compound demonstrated that it could significantly inhibit amyloid-beta aggregation (85% inhibition at 100 μM), suggesting that 3-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-1,2-oxazole-4-carboxylic acid may exhibit comparable effects .
• In Vivo Models : Another study evaluated the protective effects of a related compound against scopolamine-induced oxidative stress in rats. The results indicated a reduction in malondialdehyde (MDA) levels, a marker of oxidative stress, although the effects were less pronounced than those observed with established treatments like galantamine .